Cas no 100246-04-6 (methyl 2-oxo-3H-1,3-benzoxazole-4-carboxylate)

• Product Name: methyl 2-oxo-3H-1,3-benzoxazole-4-carboxylate
• CAS No: 100246-04-6
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 2660248
• PubChem ID: 11008776
• Update Time: 2025-09-22

methyl 2-oxo-3H-1,3-benzoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-BENZOXAZOLECARBOXYLIC ACID, 2,3-DIHYDRO-2-OXO, METHYL ESTER
• Methyl 2-oxo-2,3-dihydrobenzo[d]oxazole-4-carboxylate
• methyl 2-oxo-3H-1,3-benzoxazole-4-carboxylate
• Methyl 2-hydroxybenzo[d]oxazole-4-carboxylate
• methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-4-carboxylate
• 4-Benzoxazolecarboxylic acid, 2,3-dihydro-2-oxo-, methyl ester

• Inchi： 1S/C9H7NO4/c1-13-8(11)5-3-2-4-6-7(5)10-9(12)14-6/h2-4H,1H3,(H,10,12)
• InChI Key： KSQNEWWVQONQCY-UHFFFAOYSA-N
• SMILES： O1C(NC2C(C(=O)OC)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones